Cas no 477535-30-1 (Benzaldehyde, 2,3,6-triamino-)

• Product Name: Benzaldehyde, 2,3,6-triamino-
• CAS No: 477535-30-1
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 931338
• PubChem ID: 57350116
• Update Time: 2025-04-19

Benzaldehyde, 2,3,6-triamino- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,3,6-triamino-
• 2,3,6-triaminobenzaldehyde
• 477535-30-1
• DTXSID60722059
• SCHEMBL6900474

• Inchi： 1S/C7H9N3O/c8-5-1-2-6(9)7(10)4(5)3-11/h1-3H,8-10H2
• InChI Key： OACZFJPPMBABTC-UHFFFAOYSA-N
• SMILES： O=CC1C(=CC=C(C=1N)N)N

Computed Properties

• Exact Mass: 151.074561919g/mol
• Monoisotopic Mass: 151.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.1Ų